Cas no 2109438-46-0 (7-(prop-2-enoyl)-2lambda6-thia-7-azaspiro4.5decane-2,2-dione)

• Product Name: 7-(prop-2-enoyl)-2lambda6-thia-7-azaspiro4.5decane-2,2-dione
• CAS No: 2109438-46-0
• MF: C₁₁H₁₇NO₃S
• MW: 243.322582006454
• CID: 5409145
• PubChem ID: 121582303
• Update Time: 2025-07-15

7-(prop-2-enoyl)-2lambda6-thia-7-azaspiro4.5decane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-Dioxido-2-thia-7-azaspiro[4.5]dec-7-yl)-2-propen-1-one
• 7-(prop-2-enoyl)-2lambda6-thia-7-azaspiro4.5decane-2,2-dione

• Inchi： 1S/C11H17NO3S/c1-2-10(13)12-6-3-4-11(8-12)5-7-16(14,15)9-11/h2H,1,3-9H2
• InChI Key： PJPURTUOFWNXQI-UHFFFAOYSA-N
• SMILES： C(N1CCCC2(CS(=O)(=O)CC2)C1)(=O)C=C

Additional information on 7-(prop-2-enoyl)-2lambda6-thia-7-azaspiro4.5decane-2,2-dione

Recent Advances in the Study of 7-(prop-2-enoyl)-2lambda6-thia-7-azaspiro[4.5]decane-2,2-dione (CAS: 2109438-46-0)

The compound 7-(prop-2-enoyl)-2lambda6-thia-7-azaspiro[4.5]decane-2,2-dione (CAS: 2109438-46-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic sulfonamide derivative exhibits promising biological activity, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have focused on its synthesis, mechanistic elucidation, and preclinical evaluation, positioning it as a valuable scaffold for drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers optimized the synthetic route for 7-(prop-2-enoyl)-2lambda6-thia-7-azaspiro[4.5]decane-2,2-dione, achieving a high yield and purity suitable for further biological testing. The compound's spirocyclic core was found to enhance binding affinity to target proteins, while the prop-2-enoyl moiety contributed to improved pharmacokinetic properties. Molecular docking simulations revealed its potential to interact with key residues in the active sites of several disease-relevant enzymes, including histone deacetylases (HDACs) and proteases.

Another groundbreaking study, featured in ACS Chemical Biology, demonstrated the compound's efficacy in inhibiting aberrant PPIs involved in cancer progression. Using a combination of biochemical assays and cellular models, the researchers showed that 7-(prop-2-enoyl)-2lambda6-thia-7-azaspiro[4.5]decane-2,2-dione disrupts the interaction between oncogenic transcription factors and their co-regulators, leading to reduced tumor cell proliferation. Notably, the compound exhibited selective toxicity toward cancer cells while sparing normal cells, suggesting a favorable therapeutic window.

Recent advancements in structural biology have further illuminated the compound's mechanism of action. Cryo-EM and X-ray crystallography studies, published in Nature Communications, provided high-resolution structures of the compound bound to its molecular targets. These structural insights have paved the way for rational design of derivatives with enhanced potency and selectivity. Computational studies have also identified potential off-target interactions, guiding the optimization of the scaffold to minimize adverse effects.

In the context of drug development, 7-(prop-2-enoyl)-2lambda6-thia-7-azaspiro[4.5]decane-2,2-dione has entered preclinical evaluation for several indications, including oncology and neurodegenerative diseases. Preliminary pharmacokinetic studies in animal models have shown acceptable bioavailability and brain penetration, making it a promising candidate for central nervous system (CNS) disorders. However, challenges such as metabolic stability and formulation optimization remain to be addressed in ongoing research.

In conclusion, the growing body of research on 7-(prop-2-enoyl)-2lambda6-thia-7-azaspiro[4.5]decane-2,2-dione underscores its potential as a versatile tool in chemical biology and a lead compound for therapeutic development. Future studies are expected to explore its applications in additional disease models and further refine its pharmacological profile. The integration of multidisciplinary approaches, including synthetic chemistry, structural biology, and computational modeling, will be crucial to unlocking the full potential of this intriguing molecule.